Cas no 7434-70-0 (2-Methyl-4-nitrobenzenesulfonic acid)

• Product name: 2-Methyl-4-nitrobenzenesulfonic acid
• CAS No: 7434-70-0
• MF: C₇H₇NO₅S
• MW: 217.199180841446
• MDL: MFCD00053618
• CID: 2800849
• PubChem ID: 113323

2-Methyl-4-nitrobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• o-Toluenesulfonic acid, 4-nitro-
• DTXSID90276131
• DTXCID10204855
• SCHEMBL468314
• 5-Nitro-o-toluene sulfonic acid
• AC9650
• UNII-3XXB406HA9
• 7434-70-0
• 3XXB406HA9
• Benzenesulfonic acid, 2-methyl-4-nitro-
• MFCD00053618
• Q27258194
• SY263402
• 3-Nitrotoluene-6-sulfonic acid
• 2-Methyl-4-nitrobenzenesulfonic acid

• MDL： MFCD00053618
• Inchi： InChI=1S/C7H7NO5S/c1-5-4-6(8(9)10)2-3-7(5)14(11,12)13/h2-4H,1H3,(H,11,12,13)
• InChI Key： XCSZUHHAYFILGO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 217.00449350Da
• Monoisotopic Mass: 217.00449350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Nitrobenzenesulfonates